Cas no 68693-53-8 (Methyl DL-2-Isothiocyanatobutyrate)

Methyl DL-2-Isothiocyanatobutyrate structure
68693-53-8 structure
Product Name:Methyl DL-2-Isothiocyanatobutyrate
CAS No:68693-53-8
MF:C6H9NO2S
MW:159.206160306931
MDL:MFCD00041109
CID:826574
PubChem ID:2759913
Update Time:2025-04-19

Methyl DL-2-Isothiocyanatobutyrate Chemical and Physical Properties

Names and Identifiers

    • METHYL DL-2-ISOTHIOCYANATOBUTYRATE
    • DTXSID90988388
    • FT-0641199
    • FS-4881
    • methyl 2-isothiocyanatobutanoate
    • A836220
    • MFCD00041109
    • AKOS006344449
    • SCHEMBL5724792
    • 68693-53-8
    • EN300-170315
    • DB-055179
    • G29347
    • Methyl DL-2-Isothiocyanatobutyrate
    • MDL： MFCD00041109
    • Inchi： 1S/C6H9NO2S/c1-3-5(7-4-10)6(8)9-2/h5H,3H2,1-2H3
    • InChI Key： JQEICALGZPXFNA-UHFFFAOYSA-N
    • SMILES： S=C=NC(C(=O)OC)CC

Computed Properties

  • Exact Mass: 159.03500
  • Monoisotopic Mass: 159.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.8A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.11
  • Boiling Point: 100 °C
  • Flash Point: 85.7°C
  • Refractive Index: 1.499
  • PSA: 70.75000
  • LogP: 1.04080

Methyl DL-2-Isothiocyanatobutyrate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methyl DL-2-Isothiocyanatobutyrate Pricemore >>

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abcr
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 €162.10 2023-07-20
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abcr
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eNovation Chemicals LLC
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